Cas no 2092338-27-5 (1,2,4-Triazolo[4,3-a]pyridin-6-amine, N-methyl-)

• Product Name: 1,2,4-Triazolo[4,3-a]pyridin-6-amine, N-methyl-
• CAS No: 2092338-27-5
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 5254428
• Update Time: 2025-06-26

1,2,4-Triazolo[4,3-a]pyridin-6-amine, N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridin-6-amine, N-methyl-

• Inchi： 1S/C7H8N4/c1-8-6-2-3-7-10-9-5-11(7)4-6/h2-5,8H,1H3
• InChI Key： ORWPKQCJLKAVFT-UHFFFAOYSA-N
• SMILES： C12=NN=CN1C=C(NC)C=C2

Additional information on 1,2,4-Triazolo[4,3-a]pyridin-6-amine, N-methyl-

Recent Advances in the Study of 1,2,4-Triazolo[4,3-a]pyridin-6-amine, N-methyl- (CAS: 2092338-27-5)

The compound 1,2,4-Triazolo[4,3-a]pyridin-6-amine, N-methyl- (CAS: 2092338-27-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is particularly notable for its role as a key intermediate in the synthesis of novel bioactive molecules, including kinase inhibitors and antimicrobial agents. Recent studies have explored its structural versatility and pharmacological properties, positioning it as a promising candidate for drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of derivatives of 1,2,4-Triazolo[4,3-a]pyridin-6-amine, N-methyl- on a range of protein kinases implicated in cancer progression. The researchers employed molecular docking and in vitro assays to demonstrate that specific modifications to the triazolopyridine core enhance binding affinity and selectivity for target kinases, such as EGFR and BRAF. These findings suggest that this compound could serve as a scaffold for designing next-generation kinase inhibitors with improved efficacy and reduced off-target effects.

In addition to its anticancer potential, recent research has highlighted the antimicrobial properties of 1,2,4-Triazolo[4,3-a]pyridin-6-amine, N-methyl-. A study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays. These results underscore the compound's potential as a lead structure for developing new antibiotics to address the growing threat of antimicrobial resistance.

Further investigations into the pharmacokinetic and toxicological profiles of 1,2,4-Triazolo[4,3-a]pyridin-6-amine, N-methyl- have been conducted to assess its suitability for clinical development. A recent preclinical study published in European Journal of Pharmaceutical Sciences utilized LC-MS/MS techniques to evaluate the compound's metabolic stability and plasma protein binding. The data revealed favorable oral bioavailability and minimal cytotoxicity in human cell lines, supporting its advancement to further stages of drug discovery.

In conclusion, the growing body of research on 1,2,4-Triazolo[4,3-a]pyridin-6-amine, N-methyl- (CAS: 2092338-27-5) highlights its multifaceted applications in medicinal chemistry. Its structural adaptability, combined with promising biological activity, positions it as a valuable scaffold for the development of therapeutics targeting cancer and infectious diseases. Future studies should focus on optimizing its derivatives for enhanced potency and safety, as well as exploring its potential in other therapeutic areas.